Cas no 998-40-3 (Tributyl Phosphine)

• Product Name: Tributyl Phosphine
• CAS No: 998-40-3
• MF: C₁₂H₂₇P
• MW: 202.316544771194
• MDL: MFCD00009462
• CID: 40471
• PubChem ID: 24900248
• Update Time: 2026-01-21

Tributyl Phosphine Chemical and Physical Properties

Names and Identifiers

• CYTOP(R) 340
• PHOSPHINE, TRIBUTYL
• PHOSPHORUS TRI-N-BUTYL
• TBP
• TBUP
• tributylphosphane
• TRIBUTYLPHOSPHINE
• TRI-N-BUTYLPHOSPHINE
• tris(butyl)phosphine
• (n-C4H9)3P
• Tributylfosfin
• tributyl-phosphin
• Tributylphosphorus
• TRIBUTYL PHOSPHINE (CYTOP 340) CYTEC QUALITY
• cytop 340
• Tributylphosphineneat
• Tri-n-butylphosphine or phosphine,tributyl
• EINECS 213-651-2
• Tributylfosfin [Czech]
• Tributylphosphine solution
• tri-n-butylphosphane
• tri-n-butyl-phosphine
• tris(n-butyl)phosphine
• Phosphine, tributyl-
• Tri-n-butyl phosphine
• tributyl-phosphane
• tributyl phosphine
• UN3254
• Tributyl phosphine (TBP)
• 0O52FJR7WN
• TUQOTMZNTHZOKS-UHFFFAOYSA-N
• Tributylphosphane [UN3254] [Spontaneously combustible]
• tribu
• P(Bu)3
• SCHEMBL6033
• FT-0652241
• tris n-butyl phosphine
• T0361
• W-100016
• MFCD00009462
• Q7840573
• tri n-butyl phosphine
• BRN 1738261
• A22090
• tri n-butylphosphine
• Tox21_301600
• NCGC00256212-01
• Tribuylphosphine
• tri-(n-butyl)phosphine
• (n-Bu)3P
• CHEMBL3185473
• InChI=1/C12H27P/c1-4-7-10-13(11-8-5-2)12-9-6-3/h4-12H2,1-3H
• tri-n-butylphosphin
• AM85995
• AI3-28071
• Tri-n-butylphosphine, 99%
• EC 213-651-2
• tri-n-butyl phosphin
• SCHEMBL3173609
• PBu(n)3
• n-Bu3P
• tributyiphophine
• 998-40-3
• DTXCID7026998
• UNII-0O52FJR7WN
• tri-butylphosphine
• tributy-lphosphine
• AKOS009128712
• NS00009653
• CAS-998-40-3
• F0001-2344
• Tributylphosphine, >=93.5% (Tri-N-butylphosphine, GC)
• NSC 91700
• NSC91700
• tributylphoshine
• DTXSID9046998
• Tributyl-phosphine
• NCIOpen2_005716
• EN300-27824
• tributylphospine
• nBu3P
• (Bu)3P
• tri(n-butyl)phosphine
• Tri-n-butylphosphine, 97%
• NSC-91700
• BP-10599
• P(N-BU)3
• BCP22498
• Bu3P
• PBu3
• Tributylphosphane,95%
• P(nBu)3
• Tributylphosphane (UN3254) (Spontaneously combustible)
• DB-222255
• Trinbutylphosphine
• DB-009882
• Tris(butyl)phosphine; Tri-n-butylphosphine; TBUP
• Tributyl Phosphine

• MDL： MFCD00009462
• Inchi： 1S/C12H27P/c1-4-7-10-13(11-8-5-2)12-9-6-3/h4-12H2,1-3H3
• InChI Key： TUQOTMZNTHZOKS-UHFFFAOYSA-N
• SMILES： P(CCCC)(CCCC)CCCC
• BRN： 1738261

Computed Properties

• Exact Mass: 202.18500
• Monoisotopic Mass: 202.185037
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 13
• Rotatable Bond Count: 9
• Complexity: 72.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.7

Experimental Properties

• Color/Form: Not determined
• Density: 0.812
• Melting Point: -65 ºC
• Boiling Point: 240-242 ºC
• Flash Point: Fahrenheit: 186.8 ° f < br / > Celsius: 86 ° C < br / >
• Refractive Index: 1.461-1.463
• Water Partition Coefficient: Insoluble
• Stability/Shelf Life: Stable, but pyrophoric - spontaneously inflammable in air. Incompatible with oxidizing agents. Moisture sensitive.
• PSA: 13.59000
• LogP: 4.86860
• Sensitiveness: Moisture Sensitive/Air Sensitive
• Color/Form: 200 mM (in N-methyl-2-pyrrolidinone)
• Solubility: Soluble in most organic solvents, slightly soluble in acetonitrile and water. 31P NMR can be used to detect reagent purity.

Tributyl Phosphine Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H226,H250,H302,H312,H314
• Warning Statement： P222,P231,P280,P305+P351+P338,P310,P422
• Hazardous Material transportation number：UN 3254 4.2/PG 1
• WGK Germany：3
• Hazard Category Code： 61-36/37/38
• Safety Instruction： S41-S36/37/39-S26-S16-S45-S43-S17
• FLUKA BRAND F CODES：10-13-23
• RTECS：SZ3270000
• Hazardous Material Identification：
• HazardClass：4.2
• PackingGroup：I
• TSCA：Yes
• Safety Term：4.2
• Packing Group：I
• Risk Phrases：R11; R17; R21/22; R34
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organophosphorus compounds Organic phosphines and derivatives

Additional information on Tributyl Phosphine

Introduction to Tributyl Phosphine (CAS No. 998-40-3)

Tributyl Phosphine, chemically known as tributyl phosphine, is an organophosphorus compound with the molecular formula C₁₅H₃₃P. It is widely utilized in the field of organometallic chemistry and pharmaceutical synthesis due to its remarkable chelating properties and stability. With a CAS number of CAS No. 998-40-3, this compound has garnered significant attention in both academic research and industrial applications.

The primary significance of tributyl phosphine lies in its role as a ligand in transition metal catalysis. Its phosphorus center can coordinate with various metals, forming stable complexes that are essential in cross-coupling reactions, such as the Suzuki-Miyaura coupling and Heck reaction. These reactions are pivotal in the synthesis of complex organic molecules, including pharmaceuticals and agrochemicals. Recent studies have highlighted its efficacy in facilitating the formation of carbon-carbon bonds under mild conditions, making it a preferred choice for green chemistry initiatives.

In the realm of pharmaceutical research, tributyl phosphine has been employed in the development of novel drug candidates. Its ability to stabilize reactive intermediates and enhance reaction yields has made it indispensable in the synthesis of active pharmaceutical ingredients (APIs). For instance, recent advancements in medicinal chemistry have demonstrated its utility in constructing heterocyclic frameworks, which are common motifs in bioactive molecules. The compound's versatility has also been explored in the synthesis of protease inhibitors and kinase inhibitors, which are crucial for treating diseases such as cancer and inflammation.

The chelating properties of tributyl phosphine extend beyond catalysis; it has been investigated for its potential applications in material science. Researchers have utilized this compound to design functional materials with unique electronic and optical properties. For example, its complexes with transition metals have been employed in the development of luminescent materials and sensors. These materials find applications in various fields, including optoelectronics and environmental monitoring.

From an industrial perspective, the production and handling of tributyl phosphine require stringent quality control measures to ensure consistency and purity. Manufacturers adhere to rigorous standards to meet the demands of pharmaceutical and chemical industries. The compound's stability under various conditions makes it a reliable reagent in large-scale synthesis, while its low toxicity profile enhances safety during handling.

The latest research trends indicate that tributyl phosphine is being increasingly explored for its role in sustainable chemistry. Efforts are underway to develop eco-friendly synthetic routes that minimize waste generation and energy consumption. One notable development is the use of water as a solvent in conjunction with tributyl phosphine-based catalysts, which significantly reduces environmental impact without compromising reaction efficiency.

In conclusion, tributyl phosphine (CAS No. 998-40-3) is a multifaceted compound with far-reaching applications in organometallic chemistry, pharmaceutical synthesis, and material science. Its unique properties have positioned it as a cornerstone reagent in modern chemical research, driving innovation across multiple disciplines. As scientific understanding evolves, the potential uses of this compound are likely to expand, further solidifying its importance in the chemical industry.